Cas no 2228756-73-6 (5-(1-aminocyclopropyl)methyl-2-methoxyphenol)

• Product Name: 5-(1-aminocyclopropyl)methyl-2-methoxyphenol
• CAS No: 2228756-73-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6401086
• PubChem ID: 165638651
• Update Time: 2025-06-09

5-(1-aminocyclopropyl)methyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclopropyl)methyl-2-methoxyphenol
• 2228756-73-6
• 5-[(1-aminocyclopropyl)methyl]-2-methoxyphenol
• EN300-1834549

• Inchi： 1S/C11H15NO2/c1-14-10-3-2-8(6-9(10)13)7-11(12)4-5-11/h2-3,6,13H,4-5,7,12H2,1H3
• InChI Key： PVVHZMGYZCMEJN-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC1(CC1)N)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(1-aminocyclopropyl)methyl-2-methoxyphenol

Comprehensive Overview of 5-(1-aminocyclopropyl)methyl-2-methoxyphenol (CAS No. 2228756-73-6): Properties, Applications, and Research Insights

5-(1-aminocyclopropyl)methyl-2-methoxyphenol, identified by its CAS number 2228756-73-6, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound features a unique aminocyclopropyl moiety attached to a methoxyphenol backbone, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its potential in modulating biological pathways, particularly in neurodegenerative and inflammatory research.

Recent studies highlight the growing interest in cyclopropylamine derivatives due to their role as enzyme inhibitors and modulators of neurotransmitter activity. The methoxyphenol component, known for its antioxidant properties, further enhances the compound's utility in oxidative stress-related applications. Researchers are actively exploring its pharmacokinetics, including bioavailability and metabolic stability, to assess its suitability for therapeutic development. Keywords like "5-(1-aminocyclopropyl)methyl-2-methoxyphenol synthesis" and "CAS 2228756-73-6 applications" frequently appear in academic databases, reflecting its scientific relevance.

From an industrial perspective, 2228756-73-6 is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination techniques. Its purity and stability are critical for reproducibility in lab settings, prompting discussions on "optimized purification methods for aminocyclopropyl compounds". Environmental and safety considerations are also emphasized, with green chemistry approaches being integrated into its production to minimize waste.

The compound's potential extends to cosmeceuticals, where its phenolic structure aligns with anti-aging formulations. Searches for "natural phenol derivatives in skincare" often intersect with its chemical profile, driving innovation in dermatological research. Additionally, its role in flavor and fragrance industries is under investigation, given the sensory properties of methoxy-substituted aromatics.

In summary, 5-(1-aminocyclopropyl)methyl-2-methoxyphenol represents a convergence of medicinal chemistry and applied science. Its CAS 2228756-73-6 identifier serves as a gateway for researchers exploring small-molecule therapeutics and functional materials. As demand for targeted drug design grows, this compound is poised to play a pivotal role in next-generation biomedical breakthroughs.